Cas no 879640-89-8 (Propyl(pyridin-4-ylmethyl)amine dihydrochloride)

• Product Name: Propyl(pyridin-4-ylmethyl)amine dihydrochloride
• CAS No: 879640-89-8
• MF: C₉H₁₆Cl₂N₂
• MW: 223.142740249634
• CID: 4718220
• Update Time: 2025-06-11

Propyl(pyridin-4-ylmethyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Propyl(pyridin-4-ylmethyl)amine dihydrochloride
• Cl.Cl.CCCNCC1=CC=NC=C1
• propyl[(pyridin-4-yl)methyl]amine dihydrochloride
• N-(Pyridin-4-ylmethyl)propan-1-amine dihydrochloride

• Inchi： 1S/C9H14N2.2ClH/c1-2-5-11-8-9-3-6-10-7-4-9;;/h3-4,6-7,11H,2,5,8H2,1H3;2*1H
• InChI Key： XYQBGFDVKLAJQB-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CC1C=CN=CC=1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 87.6
• Topological Polar Surface Area: 24.9

Additional information on Propyl(pyridin-4-ylmethyl)amine dihydrochloride

Recent Advances in the Application of Propyl(pyridin-4-ylmethyl)amine Dihydrochloride (CAS: 879640-89-8) in Chemical Biology and Pharmaceutical Research

Propyl(pyridin-4-ylmethyl)amine dihydrochloride (CAS: 879640-89-8) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its pyridine and amine functional groups, serves as a valuable building block in the synthesis of bioactive molecules and drug candidates. Recent studies have explored its role in modulating enzyme activity, serving as a ligand in metal-catalyzed reactions, and acting as a precursor in the development of novel therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential in advancing drug discovery and chemical biology.

One of the most notable applications of Propyl(pyridin-4-ylmethyl)amine dihydrochloride is its use in the synthesis of small-molecule inhibitors targeting key enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of inhibitors for protein kinases, which are critical targets in cancer therapy. The researchers utilized the compound's amine group to introduce structural modifications, resulting in enhanced binding affinity and selectivity. These findings underscore the compound's potential as a scaffold for developing next-generation kinase inhibitors with improved pharmacokinetic properties.

In addition to its role in drug discovery, Propyl(pyridin-4-ylmethyl)amine dihydrochloride has been investigated for its applications in chemical biology. A recent study in ACS Chemical Biology highlighted its use as a ligand in transition metal-catalyzed reactions, enabling the efficient synthesis of complex heterocyclic compounds. The study reported that the compound's pyridine moiety facilitates coordination with metal centers, thereby enhancing catalytic activity. This property makes it a promising candidate for use in asymmetric synthesis and the development of novel catalysts for organic transformations.

Another area of interest is the compound's potential in neuropharmacology. A 2022 study published in Bioorganic & Medicinal Chemistry Letters explored its derivatives as modulators of neurotransmitter receptors. The researchers found that structural analogs of Propyl(pyridin-4-ylmethyl)amine dihydrochloride exhibited significant activity at GABA_A receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. These findings open new avenues for the development of GABAergic drugs with improved efficacy and safety profiles.

Despite these promising applications, challenges remain in optimizing the compound's physicochemical properties for clinical use. Recent research has focused on improving its solubility and bioavailability through formulation strategies such as salt formation and prodrug design. For example, a 2023 study in the European Journal of Pharmaceutical Sciences investigated the use of co-crystals to enhance the dissolution rate of Propyl(pyridin-4-ylmethyl)amine dihydrochloride, demonstrating significant improvements in its pharmacokinetic performance. Such advancements are critical for translating preclinical findings into viable therapeutic options.

In conclusion, Propyl(pyridin-4-ylmethyl)amine dihydrochloride (CAS: 879640-89-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span drug discovery, catalysis, and neuropharmacology, with recent studies highlighting its potential to address unmet medical needs. Future research should focus on further optimizing its properties and exploring novel derivatives to unlock its full therapeutic potential. As the field continues to evolve, this compound is poised to play a pivotal role in advancing both basic science and clinical applications.